CID 131676269

• InChI: InChI=1S/C5H14N2S.HO4P.H2/c6-2-1-3-7-4-5-8;1-4-5(2)3;/h7-8H,1-6H2;1H;1H
• InChI Key: SHVUICKXEOFEAS-UHFFFAOYSA-N
• Canonical SMILES: [HH].C(CN)CNCCS.OOP(=O)=O
• Molecular Formula: C5H17N2O4PS
• Molecular Weight: 232.24 g/mol
• CAS No.: 89141-54-8

Description

CID 131676269 is a useful research compound. Its molecular formula is C5H17N2O4PS and its molecular weight is 232.23. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Methodological Challenges in Developmental Research CID 131676269 plays a significant role in descriptive, predictive, and explanatory research, especially in the context of child and adolescent development. However, the alignment between research goals and designs is not always optimal, leading to methodological challenges. Alternative techniques like machine learning and directed acyclical graphs are suggested to bridge gaps encountered between research design and goals (Hamaker et al., 2020).

Enhancing Protein Function Control CID has been a valuable tool for studying biological processes, especially in enhancing protein function control within cells. The development of orthogonal and reversible CID systems has allowed for control over protein function with unprecedented precision and spatiotemporal resolution, significantly advancing our understanding of signal transductions, membrane, and protein trafficking (Voss et al., 2015).

Software Development in Scientific Research The development of scientific research applications is notoriously complex due to the traditional use of programming languages and the absence of expert programmers in the field of science. Modern commercial software development, on the other hand, uses toolkits and software frameworks for rapid application assembly. The paper discusses the role of scientific software frameworks, particularly in grid-enabling existing applications and developing new ones from scratch (Appelbe et al., 2007).

Computing with Infinite Data (CID) Project CID is an international research project focusing on the theoretical and applied aspects of computing with infinite objects. The project's central aim is to generate efficient and verified software in engineering applications. The initiative tackles computing with real numbers as first-class citizens, offering exact real arithmetic, representing infinite data as streams of finite data, and pushing theoretical and practical understanding of computing with infinite objects (Spreen, 2017).

Licensing and Copyright in Scientific Research Software The distribution and dissemination of scientific software are crucial for reproducibility, peer-review, and further research. However, scientists often face challenges due to the complex legal landscape of software licensing. This paper provides a primer on software licensing, focusing on the needs of scientist-software developers in choosing a software license and engaging with technology transfer offices (Morin et al., 2012).